Cas no 1500329-36-1 (1H-Pyrazol-3-amine, 1-(3-fluoropropyl)-4-methyl-)

• Product Name: 1H-Pyrazol-3-amine, 1-(3-fluoropropyl)-4-methyl-
• CAS No: 1500329-36-1
• MF: C₇H₁₂FN₃
• MW: 157.188684463501
• CID: 5295762
• Update Time: 2025-10-12

1H-Pyrazol-3-amine, 1-(3-fluoropropyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-(3-fluoropropyl)-4-methyl-

• Inchi： 1S/C7H12FN3/c1-6-5-11(4-2-3-8)10-7(6)9/h5H,2-4H2,1H3,(H2,9,10)
• SMILES： N1(CCCF)C=C(C)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1H-Pyrazol-3-amine, 1-(3-fluoropropyl)-4-methyl-

Comprehensive Analysis of 1H-Pyrazol-3-amine, 1-(3-fluoropropyl)-4-methyl- (CAS No. 1500329-36-1)

The compound 1H-Pyrazol-3-amine, 1-(3-fluoropropyl)-4-methyl- (CAS No. 1500329-36-1) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a fluoropropyl substituent, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its amine-functionalized pyrazole core, which serves as a versatile scaffold for designing bioactive molecules.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the 3-fluoropropyl group in this molecule makes it a valuable candidate for medicinal chemistry, especially in the development of CNS-targeting drugs. Computational studies suggest that the 4-methyl-1H-pyrazol-3-amine moiety could interact with various biological targets, including kinases and GPCRs, which aligns with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, CAS 1500329-36-1 represents an interesting case study for regioselective fluorination techniques. The compound's stability under physiological conditions has prompted investigations into its use as a building block for PET tracers, addressing the growing need for advanced diagnostic tools in oncology and neurology. Its lipophilic properties, enhanced by the fluorinated side chain, may improve blood-brain barrier penetration – a hot topic in neuropharmaceutical development.

The agrochemical sector has also shown interest in 1-(3-fluoropropyl)-4-methyl-1H-pyrazol-3-amine derivatives as potential crop protection agents. Recent studies explore its herbicidal and fungicidal activities, particularly in combating resistant pest strains. This application aligns with global concerns about sustainable agriculture and food security, making it a timely subject for research. The compound's environmental fate and eco-toxicological profile are currently under evaluation to meet stringent regulatory standards.

Material scientists are investigating the compound's potential in advanced material synthesis. The electron-withdrawing nature of the fluorine atom and the hydrogen-bonding capacity of the amine group make this molecule a candidate for designing supramolecular architectures and functional polymers. These applications respond to the increasing demand for smart materials in electronics and nanotechnology.

Analytical characterization of 1500329-36-1 typically involves LC-MS and NMR spectroscopy, with particular attention to the 19F NMR signal pattern. Recent advancements in automated synthesis platforms have enabled more efficient production of this compound, addressing the pharmaceutical industry's need for high-throughput screening candidates. The development of green chemistry protocols for its synthesis remains an active area of investigation.

The safety profile of 1H-Pyrazol-3-amine, 1-(3-fluoropropyl)-4-methyl- continues to be evaluated through standard ADMET studies. Preliminary data suggests favorable pharmacokinetic properties, though comprehensive toxicological assessments are ongoing. This aligns with current regulatory emphasis on early safety assessment in drug development pipelines.

Patent landscapes reveal growing intellectual property activity surrounding fluoropyrazole derivatives, with CAS 1500329-36-1 appearing in several applications related to kinase inhibitors and neuroprotective agents. The compound's structural features are frequently cited in fragment-based drug design strategies, reflecting modern approaches to hit-to-lead optimization.

As research progresses, 1-(3-fluoropropyl)-4-methyl-1H-pyrazol-3-amine continues to demonstrate versatility across multiple disciplines. Its applications in bioconjugation chemistry and as a ligand in catalysis further expand its utility. The compound represents an excellent example of how strategic fluorination can enhance molecular properties for diverse applications in science and technology.